Cas no 334990-54-4 (N-benzyl-1,3-benzothiazole-6-carboxamide)

• Product Name: N-benzyl-1,3-benzothiazole-6-carboxamide
• CAS No: 334990-54-4
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• CID: 6503335
• PubChem ID: 712483
• Update Time: 2025-05-21

N-benzyl-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1,3-benzothiazole-6-carboxamide
• SCHEMBL7456577
• IFLab1_002377
• F0537-0396
• WAY-634421
• 334990-54-4
• Z27749313
• N-benzylbenzo[d]thiazole-6-carboxamide
• HMS1418M01
• AKOS001048356
• Oprea1_009853

• Inchi： 1S/C15H12N2OS/c18-15(16-9-11-4-2-1-3-5-11)12-6-7-13-14(8-12)19-10-17-13/h1-8,10H,9H2,(H,16,18)
• InChI Key： LIAFQNYHBACZKQ-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C(NCC3C=CC=CC=3)=O)C=C12

Computed Properties

• Exact Mass: 268.06703418g/mol
• Monoisotopic Mass: 268.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-benzyl-1,3-benzothiazole-6-carboxamide

N-Benzyl-1,3-Benzothiazole-6-Carboxamide: A Comprehensive Overview

The compound with CAS No. 334990-54-4, known as N-benzyl-1,3-benzothiazole-6-carboxamide, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

N-benzyl-1,3-benzothiazole-6-carboxamide is a derivative of 1,3-benzothiazole, a heterocyclic aromatic compound with a benzene ring fused to a thiazole ring. The presence of the benzothiazole core imparts unique electronic and optical properties to the molecule. The substitution at the 6-position with a benzyl group further enhances its reactivity and functionality. This structure makes it an ideal candidate for applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of N-benzyl-1,3-benzothiazole-6-carboxamide as a building block for constructing bioactive molecules. Researchers have explored its role in drug design, particularly in targeting specific enzymes and receptors. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them promising leads for anticancer drug development.

In addition to its pharmaceutical applications, N-benzyl-1,3-benzothiazole-6-carboxamide has found utility in the field of materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the synthesis of novel catalysts and sensors. A 2022 paper in *Advanced Materials* reported that this compound can serve as a ligand for palladium nanoparticles, enhancing their catalytic efficiency in cross-coupling reactions—a critical process in organic synthesis.

The synthesis of N-benzyl-1,3-benzothiazole-6-carboxamide typically involves multi-step organic reactions. A common approach includes the condensation of 1,3-benzothiazole with an appropriate amine followed by alkylation or acylation to introduce the benzyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From an environmental standpoint, understanding the degradation pathways of N-benzyl-1,3-benzothiazole-6-carboxamide is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. These findings are essential for ensuring sustainable practices in its manufacturing and application.

In conclusion, N-benzyl-1,3-benzothiazole-6-carboxamide (CAS No. 334990-54-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in modern chemical science. As ongoing studies uncover new insights into its properties and uses, this compound is poised to make even greater contributions to scientific advancement.